1,5-Dimethyl-N-(1-thieno[3,2-d]pyrimidin-4-ylazetidin-3-yl)pyrazole-3-carboxamide

• IUPAC Name: 1,5-dimethyl-N-(1-thieno[3,2-d]pyrimidin-4-ylazetidin-3-yl)pyrazole-3-carboxamide
• InChI: InChI=1S/C15H16N6OS/c1-9-5-12(19-20(9)2)15(22)18-10-6-21(7-10)14-13-11(3-4-23-13)16-8-17-14/h3-5,8,10H,6-7H2,1-2H3,(H,18,22)
• InChI Key: DTHXFOOWASNXEW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C)C(=O)NC2CN(C2)C3=NC=NC4=C3SC=C4
• Molecular Formula: C15H16N6OS
• Molecular Weight: 328.4 g/mol

Description

1,5-Dimethyl-N-(1-thieno[3,2-d]pyrimidin-4-ylazetidin-3-yl)pyrazole-3-carboxamide is a heterocyclic compound with potential biological activities. It belongs to the class of thienopyrimidine derivatives, which hold a unique place among fused pyrimidine compounds. These derivatives are important and widely represented in medicinal chemistry due to their structural similarity to purines. Thienopyrimidines have various biological activities, and in recent years, research has focused on their anticancer effects through the inhibition of various enzymes and pathways.

Synthesis Analysis

Several synthetic methods have been explored for the preparation of thienopyrimidine derivatives. One common approach involves cyclization of 3-amino-thiophene-2-carboxylate derivatives using reagents such as formic acid or triethyl orthoformate. Alternatively, heating 3-amino-thiophene-2-carboxamides can lead to the formation of thienopyrimidin-4-ones. Additionally, the reaction of these compounds with 2,2,6-trimethyl-4 H -1,3-dioxin-4-one (TMD) produces β-keto amides, which can be further cyclized to thienopyrimidine-2,4-diones. Refluxing a mixture of β-keto amide derivatives and potassium carbonate in ethanol or ethylene glycol affords thieno [3,4- b ]pyridine derivatives.

Molecular Structure Analysis

The molecular structure of 1,5-Dimethyl-N-(1-thieno[3,2-d]pyrimidin-4-ylazetidin-3-yl)pyrazole-3-carboxamide consists of a thienopyrimidine core with additional functional groups. The compound’s chemical formula is C₁₈H₁₈N₆OS, and it exhibits a complex arrangement of atoms. The specific bond lengths and angles can be determined through X-ray crystallography or computational methods.

Chemical Reactions Analysis

The synthesis of this compound involves several key reactions, including condensation, cyclization, and N-methylation. For example, heating thiophene-2-carboxamides in formic acid leads to the formation of thieno [3,2- d ]pyrimidin-4-ones. Additionally, the reaction of 3-amino-thiophene-2-carboxamides with 2,2,6-trimethyl-4 H -1,3-dioxin-4-one produces β-keto amides, which can be cyclized to thienopyrimidine-2,4-diones. Refluxing a mixture of β-keto amide derivatives and potassium carbonate in ethanol or ethylene glycol affords thieno [3,4- b ]pyridine derivatives.

Physical And Chemical Properties Analysis

• IR Spectra : Key IR peaks include 3479 cm⁻¹ (NH), 2210 cm⁻¹ (C ≡ N), and 1678, 1651 cm⁻¹ (2 C = O).